Cas no 16819-79-7 (2-Methyl-1-phenylbutan-1-one)
2-Methyl-1-phenylbutan-1-one structure
Product Name:2-Methyl-1-phenylbutan-1-one
CAS No:16819-79-7
MF:C11H14O
MW:162.228263378143
MDL:MFCD00142912
CID:98579
PubChem ID:583761
Update Time:2025-10-05
2-Methyl-1-phenylbutan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-1-phenylbutan-1-one
- 2'-ETHYLPROPIOPHENONE
- ETHYL 2-ETHYLPHENYL KETONE
- Ethylpropiophenone
- 1-(2-ethylphenyl)propan-1-one
- 1-Propanone,1-(2-ethylphenyl)-
- 2-ethylpropiophenone
- RESNKGBFZAPADB-UHFFFAOYSA
- 2'-ETHYLPROPIOPHENONE 97+%
- N-[1-[[4,4-difluoro-5-[[3-methyl-1-(3-pyridinylmethoxy)butan-2-yl]amino]-1-[4-[2-(4-morpholinyl)ethoxy]phenyl]-3,5-dioxopentan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]carbamic acid (phenylmethyl) ester
- RESNKGBFZAPADB-UHFFFAOYSA-
- AKOS037645370
- 2/'-ETHYLPROPIOPHENONE
- SCHEMBL943719
- InChI=1/C11H14O/c1-3-9-7-5-6-8-10(9)11(12)4-2/h5-8H,3-4H2,1-2H3
- MFCD00142912
- 16819-79-7
- CS-0324216
- 1-(2-Ethylphenyl)-1-propanone #
- DB-043730
- AS-60419
- 1-Propanone, 1-(2-ethylphenyl)-
- DTXSID90342683
- RESNKGBFZAPADB-UHFFFAOYSA-N
-
- MDL: MFCD00142912
- Inchi: 1S/C11H14O/c1-3-9-7-5-6-8-10(9)11(12)4-2/h5-8H,3-4H2,1-2H3
- InChI Key: RESNKGBFZAPADB-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC=C1CC)(=O)CC
Computed Properties
- Exact Mass: 162.10400
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.98
- Boiling Point: 250.2°C at 760 mmHg
- Flash Point: 99°C
- Refractive Index: 1.504
- PSA: 17.07000
- LogP: 2.91540
- Solubility: Not determined
2-Methyl-1-phenylbutan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010002903-250mg |
2'-Ethylpropiophenone |
16819-79-7 | 97% | 250mg |
475.20 USD | 2021-07-06 | |
| Alichem | A010002903-500mg |
2'-Ethylpropiophenone |
16819-79-7 | 97% | 500mg |
823.15 USD | 2021-07-06 | |
| Alichem | A010002903-1g |
2'-Ethylpropiophenone |
16819-79-7 | 97% | 1g |
1,445.30 USD | 2021-07-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E908272-250mg |
1-(2-ethylphenyl)propan-1-one |
16819-79-7 | 95% | 250mg |
1,674.00 | 2021-05-17 | |
| Chemenu | CM341988-500mg |
2-Methyl-1-phenylbutan-1-one |
16819-79-7 | 95%+ | 500mg |
$429 | 2022-06-12 | |
| abcr | AB135954-1 g |
2'-Ethylpropiophenone, 97%; . |
16819-79-7 | 97% | 1g |
€1,141.60 | 2022-03-05 | |
| eNovation Chemicals LLC | D746022-500mg |
1-Propanone, 1-(2-ethylphenyl)- |
16819-79-7 | 95% | 500mg |
$525 | 2023-05-18 | |
| Enamine | EN300-761452-1.0g |
1-(2-ethylphenyl)propan-1-one |
16819-79-7 | 1.0g |
$492.0 | 2023-03-17 | ||
| Enamine | EN300-761452-2.5g |
1-(2-ethylphenyl)propan-1-one |
16819-79-7 | 2.5g |
$1020.0 | 2023-03-17 | ||
| Enamine | EN300-761452-5.0g |
1-(2-ethylphenyl)propan-1-one |
16819-79-7 | 5.0g |
$1291.0 | 2023-03-17 |
2-Methyl-1-phenylbutan-1-one Related Literature
-
Pier Paolo Giovannini,Giancarlo Fantin,Alessandro Massi,Valentina Venturi,Paola Pedrini Org. Biomol. Chem. 2011 9 8038
-
2. Allyl sulphide synthesis by phenylthio migration: relationship between stereochemistry of starting materials and regioselectivity of double bond formationVarinder K. Aggarwal,Stuart Warren J. Chem. Soc. Perkin Trans. 1 1987 2579
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